1-(Ethylsulfanyl)tetradecane

• CAS No.: 66271-54-3
• Molecular Formula: C16H34S
• Molecular Weight: 258.5 g/mol
• IUPAC Name: 1-ethylsulfanyltetradecane
• InChI: InChI=1S/C16H34S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-4-2/h3-16H2,1-2H3
• InChI Key: UYADEHJVPVIVBT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCSCC

Description

1-(Ethylsulfanyl)tetradecane is an organic compound belonging to the class of alkanes It is characterized by a long carbon chain with an ethylsulfanyl group attached to one of the carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Ethylsulfanyl)tetradecane typically involves the introduction of an ethylsulfanyl group to a tetradecane backbone. One common method is the nucleophilic substitution reaction where tetradecane is reacted with an ethylsulfanyl halide under basic conditions. The reaction can be represented as follows:

$$\text{C}_{14}\text{H}_{30} + \text{C}_2\text{H}_5\text{SCl} \rightarrow \text{C}_{14}\text{H}_{29}\text{SC}_2\text{H}_5$$C14​H30​+C2​H5​SCl→C14​H29​SC2​H5​